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Introduction to Stearyltrimethylammonium Chloride
(STAC) in Cosmetic Emulsions

Stearyltrimethylammonium chloride (STAC), also known as Steartrimonium Chloride, is a
quaternary ammonium compound that serves as a versatile cationic surfactant in the
formulation of cosmetic and personal care products. Its molecular structure, featuring a
positively charged hydrophilic head and a long hydrophobic tail, allows it to adsorb onto
negatively charged surfaces like hair and skin, imparting a range of desirable properties.

STAC is predominantly utilized in hair care products such as conditioners, shampoos, and hair
masks for its excellent anti-static and hair-conditioning effects. It reduces friction between hair
strands, making hair easier to comb, softer, and more manageable. Beyond hair care, STAC
also functions as an emulsifier, helping to stabilize oil-in-water (O/W) emulsions, and can act as
a preservative due to its antimicrobial properties.

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of
Steartrimonium Chloride and concluded that it is safe for use in rinse-off products and in leave-
on products at concentrations up to 0.25%. When used as a preservative, its maximum
concentration is typically 0.1%.
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Physicochemical Properties and Functions

The multifaceted nature of STAC allows it to perform several key functions in cosmetic

emulsions.

Property/Function

Description

Cationic Surfactant

As a cationic surfactant, STAC's positively
charged head group is attracted to the
negatively charged surface of hair and skin. This
interaction is the basis for its conditioning and

anti-static properties.

Hair Conditioning

STAC forms a film on the hair cuticle, which
reduces static electricity, minimizes frizz, and
enhances smoothness and combability. It is
particularly effective on chemically treated or

damaged hair.

Anti-static Agent

By neutralizing the negative charges on the hair
surface, STAC effectively prevents the buildup
of static electricity, which can cause hair to

become flyaway and difficult to style.

STAC aids in the formation and stabilization of

oil-in-water (O/W) emulsions by reducing the

Emulsifier ) ) ) )
interfacial tension between the oil and water
phases.
Due to its ability to disrupt the cell membranes
) of microorganisms, STAC can also function as a
Preservative

preservative, inhibiting the growth of bacteria,

yeast, and mold in cosmetic formulations.

Quantitative Data Summary

The concentration of STAC in a cosmetic formulation is critical to its efficacy and the overall

properties of the emulsion. The following tables provide a summary of typical concentrations

and their impact on emulsion characteristics.
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Table 1: Typical Concentration Ranges of STAC in Hair Conditioners

Concentration Range (w/w

%) Primary Function Expected Performance
0
Good for daily use
) o o conditioners, provides
0.5-2.0% Anti-static, light conditioning ]
detangling and reduces
flyaways.
Ideal for rinse-off conditioners
Deep conditioning, for damaged hair, provides
2.0-5.0% o N .
emulsification significant softening and
smoothing.
Used in hair masks and deep
Intensive treatment, emulsion conditioners for maximum
>5.0% I : -
stabilization repair and conditioning
benefits.

Table 2: Influence of STAC Concentration on Emulsion Properties (lllustrative Data)

Co-emulsifier

STAC Viscosity Average .
. (Cetearyl . Zeta Potential

Concentration (mPa-s at Droplet Size

Alcohol, wiw (mV)
(wiw %) 25°C) (um)

%)
1.0 3.0 3,000 - 5,000 5-10 +30 to +40
2.5 5.0 8,000 - 12,000 2-5 +40 to +50
4.0 7.0 15,000 - 25,000 1-3 +50 to +60

Note: These are representative values. Actual results will vary depending on the complete
formulation and processing conditions.

Experimental Protocols
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The following sections provide detailed methodologies for the preparation and characterization
of a representative oil-in-water (O/W) hair conditioner emulsion containing STAC.

Formulation of a Cationic Hair Conditioner Emulsion

This protocol describes the preparation of a 200g batch of a rinse-off hair conditioner.
Materials and Equipment:
e Oil Phase:
o Stearyltrimethylammonium Chloride (STAC)
o Cetearyl Alcohol (as a fatty alcohol/thickener)
o Mineral Oil (as an emollient)
o Water Phase:
o Deionized Water
o Glycerin (as a humectant)
e Cool-down Phase:
o Preservative (e.g., Phenoxyethanol)
o Fragrance
e Equipment:
o Two heat-resistant beakers
o Water bath or heating mantle
o Overhead stirrer or homogenizer

o Digital scale
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o pH meter

o Spatulas and watch glasses
Protocol:
o Phase Preparation:

o Water Phase: In a beaker, weigh the deionized water and glycerin.

o Oil Phase: In a separate beaker, weigh the STAC, cetearyl alcohol, and mineral oil.
e Heating:

o Heat both the water phase and the oil phase separately to 75-80°C in a water bath. Stir
both phases occasionally until all solid components are completely melted and uniform.

o Emulsification:

o Once both phases have reached 75-80°C and are uniform, slowly add the oil phase to the
water phase while stirring with an overhead stirrer at a moderate speed (e.g., 500-800

rpm).

o Increase the stirring speed (e.g., 1000-1500 rpm) for 10-15 minutes to ensure a fine
emulsion is formed. For smaller droplet sizes, a homogenizer can be used at this stage for
2-3 minutes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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